Cas no 2228359-85-9 (tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate
• CAS No: 2228359-85-9
• MF: C₁₅H₂₃FN₂O₂
• MW: 282.353727579117
• CID: 5804432
• PubChem ID: 165832763
• Update Time: 2025-10-28

tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate
• 2228359-85-9
• tert-butyl N-[3-(4-aminobutan-2-yl)-4-fluorophenyl]carbamate
• EN300-1883502

• Inchi： 1S/C15H23FN2O2/c1-10(7-8-17)12-9-11(5-6-13(12)16)18-14(19)20-15(2,3)4/h5-6,9-10H,7-8,17H2,1-4H3,(H,18,19)
• InChI Key： QADKWKLUHRVIRF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.17435614g/mol
• Monoisotopic Mass: 282.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate

Comprehensive Overview of tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate (CAS No. 2228359-85-9)

The compound tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate, identified by its CAS number 2228359-85-9, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of a tert-butyl carbamate group and a 4-fluorophenyl moiety, linked via an aminobutan-2-yl chain. Such structural attributes make it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in scientific literature highlight the growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate for its potential applications in central nervous system (CNS) therapeutics and cancer research. Its fluorophenyl group is particularly noteworthy, as fluorine incorporation often improves binding affinity and pharmacokinetic properties.

The synthesis of CAS 2228359-85-9 involves multi-step organic reactions, including protecting group strategies with the tert-butyloxycarbonyl (Boc) moiety. This approach ensures high yield and purity, critical for preclinical studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize this compound, confirming its structural integrity.

In the context of AI-driven drug discovery, tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate has been flagged by machine learning algorithms as a high-value scaffold for virtual screening. Its drug-likeness score and ADME (Absorption, Distribution, Metabolism, Excretion) predictions align with modern medicinal chemistry criteria, making it a focal point for hit-to-lead optimization programs.

Environmental and regulatory considerations for this compound are also under scrutiny. While not classified as hazardous, its biodegradability and ecotoxicity profiles are being evaluated to align with green chemistry principles. The 4-aminobutan-2-yl side chain introduces polar functionality, which may influence its environmental persistence.

From a commercial perspective, CAS 2228359-85-9 is primarily available through custom synthesis suppliers catering to pharmaceutical R&D. Pricing trends reflect its niche status, with bulk quantities demanded by academic and industrial labs investigating structure-activity relationships (SAR). Patent landscapes reveal incremental filings around derivatives of this core structure, signaling sustained interest.

Future directions for tert-butyl N-3-(4-aminobutan-2-yl)-4-fluorophenylcarbamate research may include crystallography studies to elucidate its binding modes with biological targets, as well as prodrug derivatization to enhance delivery. Its compatibility with click chemistry platforms also opens avenues for chemical biology applications, such as target identification and validation.

For researchers querying "fluorophenyl carbamate synthesis" or "Boc-protected aminobutane derivatives", this compound serves as a relevant case study in heterocyclic chemistry. Its balanced lipophilicity (LogP) and hydrogen bonding capacity make it a versatile intermediate for fragment-based drug design, addressing current challenges in precision medicine development.